Cas no 16250-35-4 (2-(Diethylamino)butanenitrile)

• Product Name: 2-(Diethylamino)butanenitrile
• CAS No: 16250-35-4
• MF: C₈H₁₆N₂
• MW: 140.226041793823
• CID: 2658417
• Update Time: 2025-09-25

2-(Diethylamino)butanenitrile Chemical and Physical Properties

Names and Identifiers

• 2-(diethylamino)butanenitrile
• 2-(Diethylamino)butyronitrile
• 2-diethylaminobutanenitrile
• TZEWMPTWEWTXOY-UHFFFAOYSA-
• 2-(Diethylamino)butanenitrile #
• TZEWMPTWEWTXOY-UHFFFAOYSA-N
• 2-(Diethylamino)butanenitrile

• Inchi： 1S/C8H16N2/c1-4-8(7-9)10(5-2)6-3/h8H,4-6H2,1-3H3
• InChI Key： TZEWMPTWEWTXOY-UHFFFAOYSA-N
• SMILES： N(CC)(CC)C(C#N)CC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 4
• Complexity: 119
• Topological Polar Surface Area: 27

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Tertiary amines

Additional information on 2-(Diethylamino)butanenitrile

Professional Introduction to 2-(Diethylamino)butanenitrile (CAS No: 16250-35-4)

2-(Diethylamino)butanenitrile, with the chemical formula C₈H₁₄N, is a significant compound in the field of organic synthesis and pharmaceutical chemistry. Its CAS number, 16250-35-4, uniquely identifies it in scientific literature and industrial applications. This compound serves as a versatile intermediate in the synthesis of various bioactive molecules, making it a subject of considerable interest in both academic research and industrial development.

The structural framework of 2-(Diethylamino)butanenitrile features a butanenitrile backbone substituted with a diethylamino group. This configuration imparts unique electronic and steric properties, making it a valuable building block for designing molecules with specific biological activities. The nitrile group (-CN) is known for its reactivity in nucleophilic addition reactions, while the diethylamino moiety (-N(C₂H₅)₂) contributes to basicity and solubility characteristics. These features are exploited in various synthetic pathways to create more complex molecules.

In recent years, 2-(Diethylamino)butanenitrile has garnered attention for its role in the development of novel pharmaceutical agents. Its derivatives have been explored as potential intermediates in the synthesis of drugs targeting neurological disorders, cardiovascular diseases, and infectious diseases. For instance, modifications of the nitrile group can lead to bioisosteres that enhance drug bioavailability and metabolic stability. Similarly, the diethylamino group can be functionalized to introduce pharmacophores that interact with specific biological targets.

One of the most compelling applications of 2-(Diethylamino)butanenitrile is in the synthesis of kinase inhibitors, which are critical in treating cancers and inflammatory diseases. The compound’s ability to serve as a precursor for molecules that disrupt protein-protein interactions has been leveraged in high-throughput screening campaigns to identify lead compounds. Recent studies have demonstrated its utility in generating inhibitors that selectively target aberrant signaling pathways in cancer cells, offering promising avenues for therapeutic intervention.

The pharmaceutical industry has also explored 2-(Diethylamino)butanenitrile as a precursor for antiviral agents. Its structural motif is compatible with modifications that enhance binding affinity to viral proteases and polymerases. For example, derivatives of this compound have shown efficacy against RNA viruses by inhibiting critical replication enzymes. This has spurred further research into optimizing synthetic routes to improve yield and purity, ensuring that these derivatives can progress into clinical trials.

Beyond pharmaceuticals, 2-(Diethylamino)butanenitrile finds applications in agrochemicals and specialty chemicals. Its derivatives can be incorporated into pesticides and herbicides designed to protect crops from pests while minimizing environmental impact. The compound’s reactivity allows for the introduction of functional groups that enhance its efficacy as an active ingredient in these formulations. Additionally, its use in synthesizing dyes and corrosion inhibitors underscores its versatility across multiple industries.

The synthesis of 2-(Diethylamino)butanenitrile typically involves multi-step organic reactions, starting from readily available precursors such as butyraldehyde or butyric acid derivatives. Catalytic methods have been developed to streamline these processes, improving efficiency and reducing waste. Advances in green chemistry have also led to the adoption of solvent-free or aqueous-phase reactions, aligning with sustainable practices in chemical manufacturing.

In academic research, 2-(Diethylamino)butanenitrile continues to be a valuable tool for exploring new synthetic methodologies and reaction mechanisms. Its unique reactivity profile allows chemists to test novel concepts in organic synthesis, such as transition-metal-catalyzed cross-coupling reactions or photoredox catalysis. These studies not only expand the chemical toolbox but also contribute to our fundamental understanding of molecular transformations.

The future prospects for 2-(Diethylamino)butanenitrile are promising, with ongoing research aimed at uncovering new applications and improving existing synthetic routes. Collaborative efforts between academia and industry are expected to drive innovation, leading to more efficient production methods and novel derivatives with enhanced biological activity. As our understanding of molecular interactions deepens, the significance of this compound is likely to grow further.